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Compound of Interest

Compound Name: TCO-PEG8-amine

Cat. No.: B8116364

Get Quote

Executive Summary
Product Profile: TCO-PEG8-amine is a heterobifunctional linker combining a trans-cyclooctene

(TCO) moiety, a hydrophilic 8-unit polyethylene glycol (PEG) spacer, and a primary amine. It is

designed for the modification of biomolecules (antibodies, proteins, nanoparticles) to enable

rapid, catalyst-free labeling via Inverse Electron Demand Diels-Alder (IEDDA) chemistry.

Verdict: TCO-PEG8-amine represents the "Goldilocks" standard for live-cell pre-targeting

applications. It offers a superior balance of water solubility and steric accessibility compared to

short-chain analogs (PEG3/4), while avoiding the folding and aggregation issues associated

with long-chain polymers (PEG24+). Its primary advantage over Strain-Promoted Azide-Alkyne

Cycloaddition (SPAAC/DBCO) is a reaction rate (

) that is 3–4 orders of magnitude faster, enabling real-time imaging with lower reagent
concentrations and reduced background toxicity.

Introduction: The Shift to Bioorthogonal Logic
In live cell imaging, the "observer effect" is chemical: the labeling reagent must not perturb the

system it measures. Traditional copper-catalyzed click chemistry (CuAAC) is cytotoxic due to
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copper ions. Consequently, the field has shifted to copper-free alternatives:

SPAAC (Strain-Promoted Azide-Alkyne Cycloaddition): Uses cyclooctynes (e.g., DBCO).[1]

IEDDA (Inverse Electron Demand Diels-Alder): Uses trans-cyclooctene (TCO) and

Tetrazines.[1][2][3][4][5][6][7]

While SPAAC is robust, it is kinetically sluggish (

). TCO-PEG8-amine facilitates IEDDA reactions with rates up to

, making it the preferred choice for capturing dynamic biological events.

Why PEG8? The Solubility-Reactivity Nexus
The "PEG8" designation is not arbitrary. Hydrophobic TCO groups tend to bury themselves

within carrier proteins, rendering them inaccessible.[8]

PEG3/4: Often insufficient to overcome the hydrophobic effect, leading to "masked"

reactivity.

PEG24+: Can induce steric shielding of the TCO itself or cause linker entanglement.

PEG8: Provides optimal extension (

30 Å) into the aqueous solvent, ensuring the TCO remains bioavailable for the incoming
tetrazine probe.

Comparative Analysis: TCO-PEG8-amine vs.
Alternatives
Table 1: Technical Performance Matrix
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Feature
TCO-PEG8-

amine (IEDDA)
DBCO-amine

(SPAAC)
TCO-PEG4-

amine

Cu-Click

(CuAAC)

Reaction Rate (

)

Catalyst

Required
No No No

Yes (Toxic Cu

)

Water Solubility High Low/Moderate Moderate Variable

Membrane

Permeability

Low (Good for

surface)

Moderate

(Lipophilic)
Moderate N/A

Background

Signal

Ultra-Low (Fast

washout)

Moderate

(Sticky)
Low

High (Washout

issues)

Steric

Accessibility
Excellent Good

Fair (Buried TCO

risk)
Good

Key Differentiators
vs. DBCO: DBCO is bulky and lipophilic, often sticking to cell membranes and albumin,

causing high background noise. TCO-PEG8-amine is hydrophilic; unreacted material

washes away efficiently.

vs. Short TCOs: In antibody conjugation, TCO-PEG4 often results in only ~40% accessible

TCOs due to hydrophobic burial. TCO-PEG8 maintains >90% accessibility.[2][9]

Experimental Protocols for Validation
To trust TCO-PEG8-amine in your specific live-cell model, you must validate three parameters:

Cytotoxicity, Labeling Efficiency, and Signal-to-Noise Ratio.

Protocol A: Cytotoxicity Assessment (MTT Assay)
Objective: Confirm the linker does not impair metabolic activity.

Materials:
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Target Cells (e.g., HeLa, HEK293)

TCO-PEG8-amine (stock in DMSO)[10]

MTT Reagent (5 mg/mL in PBS)

Workflow:

Seeding: Plate cells at 5,000 cells/well in a 96-well plate. Incubate 24h.

Treatment: Add TCO-PEG8-amine at varying concentrations (

). Include a positive control (e.g., 10% DMSO).

Incubation: Incubate for 24 hours at 37°C.

Development: Add 20

MTT reagent. Incubate 3-4 hours until purple formazan crystals form.

Solubilization: Remove media. Add 100

DMSO to dissolve crystals.

Read: Measure absorbance at 570 nm.

Success Criterion: Viability >90% at

relative to untreated control.

Protocol B: Kinetic Labeling & Washout Analysis
Objective: Measure the speed of labeling and the "cleanliness" of the background.

Materials:

Primary Antibody (Targeting a surface receptor, e.g., EGFR)

TCO-PEG8-amine + NHS-activation reagents (EDC/NHS) or pre-activated TCO-PEG8-NHS.
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Tetrazine-Fluorophore (e.g., Tetrazine-Cy5).

Workflow:

Conjugation: React Antibody with 20-fold molar excess of TCO-PEG8-NHS for 1 hour. Desalt

via Zeba spin column to remove free linker.

Cell Binding: Incubate live cells with TCO-Ab (

) for 30 min at 4°C (to prevent internalization). Wash 2x with PBS.

Click Reaction: Add Tetrazine-Cy5 (

) to cells.

Time-Lapse Imaging: Immediately image cells every 30 seconds for 10 minutes.

Quantification: Measure Mean Fluorescence Intensity (MFI) on the membrane vs.

background.

Success Criterion: Plateau of signal within <2 minutes; Background signal returns to

baseline within 5 minutes of washout.

Visualizing the Workflow
The following diagram illustrates the mechanism of action and the critical decision points for

selecting TCO-PEG8-amine.
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Reagent Selection
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Caption: Workflow utilizing TCO-PEG8-amine for two-step live cell labeling. The PEG8 spacer

ensures the TCO moiety remains accessible on the biomolecule surface for the subsequent

rapid click reaction.

Troubleshooting & Optimization
Issue: Low Signal.

Cause: TCO isomerization.[1][3][10][11] TCO slowly reverts to the unreactive cis-isomer in

the presence of thiols or copper.

Solution: Store TCO-PEG8-amine at -20°C under argon. Avoid buffers with DTT or

mercaptoethanol during storage of the conjugate.

Issue: High Background.

Cause: Non-specific binding of the Tetrazine dye.

Solution: Use fluorogenic tetrazines (turn-on probes) which only fluoresce upon reaction

with TCO. This eliminates the need for washing steps entirely.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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